Cas no 1483468-71-8 (N-methyl-n-[(1-methylpyrrolidin-2-yl)methyl]carbamoyl chloride)

N-Methyl-N-[(1-methylpyrrolidin-2-yl)methyl]carbamoyl chloride is a reactive carbamoyl chloride derivative used in organic synthesis and pharmaceutical research. Its key advantages include its role as a versatile intermediate for introducing carbamate or amide functionalities into target molecules. The compound features a pyrrolidine scaffold, enhancing its utility in the synthesis of bioactive compounds, particularly those targeting neurological or receptor-modulating applications. Its reactive chloride group facilitates efficient coupling with nucleophiles such as amines or alcohols. The N-methyl and pyrrolidine substituents contribute to improved solubility and stability in various reaction conditions. This compound is particularly valuable in medicinal chemistry for constructing complex heterocyclic frameworks.
N-methyl-n-[(1-methylpyrrolidin-2-yl)methyl]carbamoyl chloride structure
1483468-71-8 structure
Product Name:N-methyl-n-[(1-methylpyrrolidin-2-yl)methyl]carbamoyl chloride
CAS No:1483468-71-8
MF:C8H15ClN2O
MW:190.670500993729
CID:5744613
PubChem ID:79886032
Update Time:2025-05-28

N-methyl-n-[(1-methylpyrrolidin-2-yl)methyl]carbamoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 1483468-71-8
    • AKOS018445357
    • N-methyl-N-[(1-methylpyrrolidin-2-yl)methyl]carbamoylchloride
    • N-methyl-N-[(1-methylpyrrolidin-2-yl)methyl]carbamoyl chloride
    • EN300-1155179
    • Carbamic chloride, N-methyl-N-[(1-methyl-2-pyrrolidinyl)methyl]-
    • N-methyl-n-[(1-methylpyrrolidin-2-yl)methyl]carbamoyl chloride
    • Inchi： 1S/C8H15ClN2O/c1-10-5-3-4-7(10)6-11(2)8(9)12/h7H,3-6H2,1-2H3
    • InChI Key： CJIXXVNHPUEERU-UHFFFAOYSA-N
    • SMILES： ClC(N(C)CC1CCCN1C)=O

Computed Properties

  • Exact Mass: 190.0872908g/mol
  • Monoisotopic Mass: 190.0872908g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 23.6Ų

Experimental Properties

  • Density: 1.124±0.06 g/cm3(Predicted)
  • Boiling Point: 272.1±13.0 °C(Predicted)
  • pka: 9.76±0.40(Predicted)

N-methyl-n-[(1-methylpyrrolidin-2-yl)methyl]carbamoyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1155179-1.0g
N-methyl-N-[(1-methylpyrrolidin-2-yl)methyl]carbamoyl chloride
 1483468-71-8
1g
 $0.0 2023-06-09

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